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Compound of Interest

Compound Name: 5-Bromo-2-chlorophenol

Cat. No.: B068879

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 5-Bromo-2-chlorophenol, a
halogenated aromatic compound with significant applications in synthetic chemistry. It serves
as a crucial intermediate for the development of novel pharmaceutical and agrochemical
agents. This guide details its chemical identity, physicochemical properties, a validated
synthesis protocol with corresponding characterization data, and its potential role in drug
discovery.

Chemical Identity and Properties

The formal IUPAC name for this compound is 5-Bromo-2-chlorophenol.[1][2] Itis a
disubstituted phenol featuring both a bromine and a chlorine atom on the benzene ring.

Table 1: Chemical Identifiers and Structural Information
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Identifier Value
IUPAC Name 5-bromo-2-chlorophenol[1]
CAS Number 183802-98-4[1][3][4]

Molecular Formula

CeH4BrCIO[1][4][5]

Molecular Weight

207.45 g/mol [1][41[5]

Canonical SMILES

C1=CC(=C(C=C1Br)0)CI[1]

InChl Key

UEVFFMZHGNYDKM-UHFFFAOYSA-N[1][5]

Synonyms

2-Chloro-5-bromophenol, 3-Bromo-6-

chlorophenol[1]

Table 2: Physicochemical Properties

Property Value Source
Appearance Colorless crystals / Light (31161
yellow powder

Melting Point 46-47 °C / 55-58 °C 41171
Boiling Point 234.9 +20.0 °C at 760 mmHg [3][4]
Density 1.8+ 0.1 g/cm?3 (4]
Flash Point 95.9 +21.8 °C [4]
LogP 3.13 [4]

Synthesis and Experimental Protocol

5-Bromo-2-chlorophenol can be synthesized with high yield via the demethylation of 5-

bromo-2-chloroanisole using boron tribromide (BBr3) as the demethylating agent.[3][8][9] This

method is highly efficient and regioselective, cleaving the methyl-ether bond without affecting

the halogen substituents on the aromatic ring.[9]

Objective: To synthesize 5-Bromo-2-chlorophenol from 5-bromo-2-chloroanisole.
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Materials:

5-bromo-2-chloroanisole (18.26 g, 82.4 mmol)
Boron tribromide (BBr3) (8.2 mL, 84.9 mmol)
Dichloromethane (DCM) (45 mL)

2N Sodium Hydroxide (NaOH) solution

2N Hydrochloric Acid (HCI)

tert-Butyl methyl ether (TBME)

Anhydrous Sodium Sulfate (Na2S0a4)

Ice

Procedure:

A solution of 5-bromo-2-chloroanisole (18.26 g, 82.4 mmol) in dichloromethane (45 mL) is
prepared in a round-bottom flask.

The flask is cooled to 0-5 °C using an ice bath.
Boron tribromide (8.2 mL, 84.9 mmol) is added dropwise to the solution under stirring.[3][8]

After the addition is complete, the reaction mixture is allowed to warm to room temperature
and stirred continuously for 4 hours.[3][8]

Upon completion, the reaction mixture is carefully poured into a pre-cooled mixture of 2N
NaOH and ice.

The resulting mixture is washed twice with tert-butyl methyl ether (TBME).[3][8]
The aqueous phase is separated and acidified to a suitable pH using 2N HCI.

The acidified agueous phase is then extracted twice with TBME.[3][8]
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 All organic phases are combined and dried over anhydrous Na2SOa.

e The solvent is evaporated under reduced pressure to yield the final product, 5-bromo-2-
chlorophenol, as colorless crystals.[3][8]

Yield: 16.35 g (95%).[3]
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Reaction Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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